2-Anilino-5-benzoyl-4-pyrrol-1-ylthiophene-3-carbonitrile

• IUPAC Name: 2-anilino-5-benzoyl-4-pyrrol-1-ylthiophene-3-carbonitrile
• InChI: InChI=1S/C22H15N3OS/c23-15-18-19(25-13-7-8-14-25)21(20(26)16-9-3-1-4-10-16)27-22(18)24-17-11-5-2-6-12-17/h1-14,24H
• InChI Key: DAZHAEZJTYNJLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C(=C(S2)NC3=CC=CC=C3)C#N)N4C=CC=C4
• Molecular Formula: C22H15N3OS
• Molecular Weight: 369.4 g/mol

Description

2-Anilino-5-benzoyl-4-pyrrol-1-ylthiophene-3-carbonitrile is a chemical compound. It is used for research and development purposes.

Synthesis Analysis

The synthesis of thiophene derivatives, which includes this compound, is an area of active research. Thiophene-based analogs are of interest due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a molecular formula of C22H15N3OS.

Scientific Research Applications

Synthesis and Derivatization

• The compound has been used as an intermediate in the synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines. Specifically, it was converted into 2-(pyrrol-1-yl) derivatives and further derivatized to amines, acyls, aroyls, and arylidene derivatives for the synthesis of several title compounds, indicating its utility in complex organic synthesis and the creation of diverse chemical libraries (El-Kashef et al., 2007).

Electrochemical Properties

• Derivatives of this compound, specifically bis(pyrrol-2-yl) arylenes like 1,4-bis(pyrrol-2-yl)benzene, have been synthesized and studied for their electrochemical properties. These compounds are known for low oxidation potentials and stability in their conducting form, making them relevant for materials science, particularly in creating conducting polymers via electropolymerization (Sotzing et al., 1996).

Chemical Interactions and Structural Analysis

• The compound has been studied for its molecular structure and interactions. For instance, a study on a related compound, 5-Benzoyl-2-(5-bromo-1H-indol-3-yl)-4-(4-methoxyphenyl)-1H-pyrrole-3-carbonitrile, detailed its structural aspects like dihedral angles and hydrogen bonding, indicating interest in the crystallography and molecular interactions of these compounds (Vimala et al., 2016).

Photophysical Properties

• The compound's analogs have been investigated for their photochemical properties. A particular focus was on understanding the fluorescence behavior of donor-acceptor compounds related to this chemical, which is crucial for applications in materials science and sensor technology (Bohnwagner et al., 2017).